3-Cyclopropoxy-5-fluoro-2-nitropyridine

• Molecular Formula: C8H7FN2O3
• Molecular Weight: 198.15 g/mol
• IUPAC Name: 3-cyclopropyloxy-5-fluoro-2-nitropyridine
• InChI: InChI=1S/C8H7FN2O3/c9-5-3-7(14-6-1-2-6)8(10-4-5)11(12)13/h3-4,6H,1-2H2
• InChI Key: RJWKWNYIMQWXRL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=CC(=C2)F)[N+](=O)[O-]

Description

3-Cyclopropoxy-5-fluoro-2-nitropyridine is a heterocyclic aromatic compound featuring a pyridine backbone substituted with a nitro group at position 2, a fluorine atom at position 5, and a cyclopropoxy group at position 2. This compound is of interest in pharmaceutical and agrochemical research due to the electronic and steric effects imparted by its substituents. Fluorine, a highly electronegative atom, influences electron distribution and bioavailability .

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production of 3-Cyclopropoxy-5-fluoro-2-nitropyridine may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-5-fluoro-2-nitropyridine can undergo various chemical reactions, including:

Nucleophilic Substitution: The nitro group can be replaced by other nucleophiles under suitable conditions.

Reduction: The nitro group can be reduced to an amino group using reducing agents.

Oxidation: The compound can undergo oxidation reactions to form different oxidation states.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium methoxide or potassium tert-butoxide in polar aprotic solvents.

Reduction: Common reducing agents include hydrogen gas with a palladium catalyst or sodium borohydride.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Major Products Formed

Nucleophilic Substitution: Substituted pyridine derivatives.

Reduction: Amino-substituted pyridine derivatives.

Oxidation: Various oxidized forms of the pyridine ring.

Scientific Research Applications

3-Cyclopropoxy-5-fluoro-2-nitropyridine has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Materials Science: The compound’s unique electronic properties make it useful in the development of advanced materials.

Biological Research: It serves as a precursor for the synthesis of biologically active molecules that can be used in various biological assays

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-5-fluoro-2-nitropyridine involves its interaction with specific molecular targets, such as enzymes or receptors, leading to a biological response. The presence of the nitro group and fluorine atom can influence the compound’s reactivity and binding affinity to these targets, thereby modulating its biological activity .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Key structural analogues include halogenated and alkoxy-substituted 2-nitropyridines. Below is a comparative analysis based on substituent positions and properties:

Compound Name	Substituents (Position)	Molecular Formula	Key Properties/Applications	Similarity Score (if available)
3-Cyclopropoxy-5-fluoro-2-nitropyridine	-NO₂ (2), -O-Cyclopropane (3), -F (5)	C₈H₆FNO₃	High steric hindrance; potential metabolic stability	N/A
5-Chloro-3-fluoro-2-nitropyridine	-NO₂ (2), -F (3), -Cl (5)	C₅H₂ClFNO₂	Reactive in nucleophilic substitution; agrochemical intermediate	0.80
5-Chloro-3-methyl-2-nitropyridine	-NO₂ (2), -CH₃ (3), -Cl (5)	C₆H₅ClNO₂	Moderate solubility in polar solvents; used in ligand synthesis	0.88
5-(2-Fluorophenyl)-2-hydroxynicotinic acid	-COOH (3), -OH (2), -F (5)	C₁₂H₈FNO₃	Chelating agent; limited steric bulk compared to cyclopropoxy	N/A

Key Observations:

• Electron-Withdrawing Effects: The nitro group at position 2 in all analogues enhances electrophilicity, facilitating reactions like nucleophilic aromatic substitution.
• Fluorine vs. Chlorine : Fluorine’s electronegativity increases ring electron deficiency more than chlorine, affecting regioselectivity in further derivatization.
• Cyclopropoxy vs. Methyl/Alkoxy : The cyclopropoxy group’s three-membered ring confers rigidity and metabolic resistance, unlike flexible alkoxy chains .

Physicochemical Properties

• Solubility : The cyclopropoxy group reduces water solubility compared to hydroxyl or carboxylic acid derivatives (e.g., 5-(2-Fluorophenyl)-2-hydroxynicotinic acid) due to increased hydrophobicity .
• Thermal Stability : Nitropyridines with bulky substituents (e.g., cyclopropoxy) exhibit higher decomposition temperatures than those with halogens or methyl groups .